Cas no 332398-57-9 (4-Carboxynaphthalene-1-boronic acid)
332398-57-9 structure
Product Name:4-Carboxynaphthalene-1-boronic acid
CAS No:332398-57-9
MF:C11H9BO4
MW:215.997763395309
MDL:MFCD06203538
CID:303641
PubChem ID:22711863
Update Time:2025-04-19
4-Carboxynaphthalene-1-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Borono-1-naphthoic acid
- 4-Carboxynaphthalene-1-boronic acid
- 4-borononaphthalene-1-carboxylic acid
- 4-carboxy-1-naphthylboronic acid
- SCHEMBL4341530
- BS-28030
- SRYYKYNBMCQCAB-UHFFFAOYSA-N
- 4-Carboxynaphthalene-1-boronicacid
- AB23191
- MFCD06203538
- CS-0174735
- A875352
- 4-Borono-1-naphthoicacid
- DTXSID90627689
- E84691
- 332398-57-9
- AKOS015836345
- 4-(dihydroxyboranyl)naphthalene-1-carboxylic acid
-
- MDL: MFCD06203538
- Inchi: 1S/C11H9BO4/c13-11(14)9-5-6-10(12(15)16)8-4-2-1-3-7(8)9/h1-6,15-16H,(H,13,14)
- InChI Key: SRYYKYNBMCQCAB-UHFFFAOYSA-N
- SMILES: OB(C1C=CC(C(=O)O)=C2C=CC=CC2=1)O
Computed Properties
- Exact Mass: 216.05900
- Monoisotopic Mass: 216.0593889g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.422
- Melting Point: Not available
- Boiling Point: 502.293°C at 760 mmHg
- Flash Point: 257.578°C
- Refractive Index: 1.676
- PSA: 77.76000
- LogP: 0.21780
- Vapor Pressure: Not available
4-Carboxynaphthalene-1-boronic acid Security Information
- Signal Word:warning
- Hazard Statement: Irritant
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Carboxynaphthalene-1-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219007885-5g |
4-Borono-1-naphthoic acid |
332398-57-9 | 95% | 5g |
$968.24 | 2023-09-02 | |
| Chemenu | CM213897-1g |
4-Borono-1-naphthoic acid |
332398-57-9 | 98% | 1g |
$312 | 2021-08-04 | |
| Chemenu | CM213897-1g |
4-Borono-1-naphthoic acid |
332398-57-9 | 98% | 1g |
$312 | 2022-09-01 | |
| abcr | AB235729-250 mg |
4-Carboxynaphthalene-1-boronic acid, 97%; . |
332398-57-9 | 97% | 250mg |
€359.90 | 2023-04-27 | |
| abcr | AB235729-1 g |
4-Carboxynaphthalene-1-boronic acid, 97%; . |
332398-57-9 | 97% | 1g |
€784.90 | 2023-04-27 | |
| Apollo Scientific | OR11417-250mg |
4-Carboxynaphthalene-1-boronic acid |
332398-57-9 | 97% | 250mg |
£82.00 | 2025-02-19 | |
| Apollo Scientific | OR11417-1g |
4-Carboxynaphthalene-1-boronic acid |
332398-57-9 | 97% | 1g |
£124.00 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1243417-1g |
4-Carboxynaphthalene-1-boronic acid |
332398-57-9 | 98% | 1g |
$190 | 2023-09-04 | |
| TRC | C179028-25mg |
4-Carboxynaphthalene-1-boronic acid |
332398-57-9 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | C179028-50mg |
4-Carboxynaphthalene-1-boronic acid |
332398-57-9 | 50mg |
$ 69.00 | 2023-04-18 |
4-Carboxynaphthalene-1-boronic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
332398-57-9 (4-Carboxynaphthalene-1-boronic acid) Related Products
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